Cas no 2206567-48-6 (1H-Benzimidazol-2-amine, N-[1-(4-aminobutyl)-4-piperidinyl]-1-[(4-fluorophenyl)methyl]-, hydrochloride (1:1))

• Product name: 1H-Benzimidazol-2-amine, N-[1-(4-aminobutyl)-4-piperidinyl]-1-[(4-fluorophenyl)methyl]-, hydrochloride (1:1)
• CAS No: 2206567-48-6
• MF: C₂₃H₃₁ClFN₅
• MW: 431.977147340775
• CID: 6639679
• PubChem ID: 137891012

1H-Benzimidazol-2-amine, N-[1-(4-aminobutyl)-4-piperidinyl]-1-[(4-fluorophenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-(1-(4-AMINOBUTYL)PIPERIDIN-4-YL)-1-(4-FLUOROBENZYL)-1H-BENZO[D]IMIDAZOL-2-AMINE HCL
• 1H-Benzimidazol-2-amine, N-[1-(4-aminobutyl)-4-piperidinyl]-1-[(4-fluorophenyl)methyl]-, hydrochloride (1:1)
• AS-74609
• 2206567-48-6
• W15890
• N-[1-(4-aminobutyl)piperidin-4-yl]-1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-amine hydrochloride
• 90519-12-3
• N-(1-(4-AMINOBUTYL)PIPERIDIN-4-YL)-1-(4-FLUOROBENZYL)-1H-BENZO[D]IMIDAZOL-2-AMINEHCL
• N-(1-(4-aminobutyl)piperidin-4-yl)-1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-amine hydrochloride
• AKOS037647735

• Inchi： 1S/C23H30FN5.ClH/c24-19-9-7-18(8-10-19)17-29-22-6-2-1-5-21(22)27-23(29)26-20-11-15-28(16-12-20)14-4-3-13-25;/h1-2,5-10,20H,3-4,11-17,25H2,(H,26,27);1H
• InChI Key： UKENSEMUYGGYOB-UHFFFAOYSA-N
• SMILES： C1(NC2CCN(CCCCN)CC2)N(CC2=CC=C(F)C=C2)C2=CC=CC=C2N=1.[H]Cl

Computed Properties

• Exact Mass: 431.2252019g/mol
• Monoisotopic Mass: 431.2252019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų